![molecular formula C4H8N2O2 B045285 1-Dimethylamino-2-nitroethylene CAS No. 1190-92-7](/img/structure/B45285.png)
1-Dimethylamino-2-nitroethylene
Overview
Description
1-Dimethylamino-2-nitroethylene (1-DMANE) is an organic compound belonging to the family of nitroalkenes. It is a colorless liquid with a characteristic odor and is used as a reagent in organic synthesis. 1-DMANE is also known as nitroethylene dimethylamine (NEDA) and has a molecular formula of C4H8N2O2.
Scientific Research Applications
Polymerization and Material Science : Nitroxide-mediated radical polymerization of 2-(dimethylamino)ethyl acrylate, related to 1-Dimethylamino-2-nitroethylene, can produce di- and triblock copolymers with styrene and N-butyl acrylate, showing potential for creating novel materials (Bian & Cunningham, 2006).
Chemical Reactions and Synthesis : Studies demonstrate that this compound derivatives undergo various chemical reactions. For example, 1,1-dimorpholino-2-nitroethylene reacts with dimethyl acetylenedicarboxylate to produce specific compounds, indicating its utility in chemical synthesis (Tokumitsu & Nagao, 1993).
Optical Applications : Certain derivatives, such as 1,1-bispiperidino-2-nitroethylene, demonstrate efficiency in powder second harmonic generation, a process important in optics (Mohanalingam, Das, & Rajappa, 1992). Dimethylamino chalcones, another derivative, exhibit high transmittance and are efficient as lasing dyes (Elzupir et al., 2019).
Solvatochromic Behavior : Research on 1-(p-dimethylaminophenyl)-2-nitroethylene in binary solvent mixtures explores its solvatochromic behavior, which is crucial for understanding solvent interactions in chemical processes (Giusti, Marini, & Machado, 2009).
Synthetic Utility in Organic Chemistry : Conjugate addition of ketone and ester enolates to nitroethylene, a reaction involving this compound, yields a variety of structurally diverse compounds, highlighting its potential in organic synthesis (Flintoft, Buzby, & Tucker, 1999).
Electronic and Optical Properties : The one-electron oxidation of N,N-dimethylamino nitronyl nitroxide and its homologues, related to this compound, produces unique ground state triplet cation diradicals with distinctive electronic structures (Sakurai et al., 1996).
Safety and Hazards
1-Dimethylamino-2-nitroethylene is considered hazardous. It is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye damage, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
1-Dimethylamino-2-nitroethylene primarily targets indoles . Indoles are a class of organic compounds that play a crucial role in many biological systems. They are involved in protein synthesis and serve as a structural basis for important biomolecules like tryptophan and serotonin.
Mode of Action
The compound interacts with its targets through an addition-elimination reaction . In this reaction, this compound adds to the indole and then eliminates a part of it, leading to the formation of 3-(2-nitrovinyl)indoles .
Pharmacokinetics
It’s worth noting that the compound is almost insoluble in water but soluble in organic solvents like ethanol , which could impact its absorption and distribution in the body.
Properties
IUPAC Name |
(E)-N,N-dimethyl-2-nitroethenamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O2/c1-5(2)3-4-6(7)8/h3-4H,1-2H3/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKOVQYWMFZTKMX-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C/[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40878745 | |
Record name | 1-Dimethylamino-2-nitroethylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40878745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1190-92-7, 73430-27-0 | |
Record name | 1-(Dimethylamino)-2-nitroethylene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | dimethyl[(E)-2-nitroethenyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 1-dimethylamino-2-nitroethylene a useful reagent in organic synthesis?
A1: this compound functions as a versatile building block for incorporating nitroalkenes and nitroaromatics into more complex molecules. [] This reactivity stems from the electron-withdrawing nitro group conjugated with the electron-donating dimethylamino group, leading to unique reactivity with both nucleophiles and electrophiles.
Q2: Can you provide specific examples of reactions where this compound acts as a key synthetic intermediate?
A2: Certainly! this compound reacts with aldehydes, followed by treatment with pyrrolidinium acetate, to generate 3-substituted 1-nitro-4-pyrrolidino-1,3-butadienes. [] These intermediates can be further reacted with enamines or acetylenecarboxylic acid esters under heat to produce substituted nitroaromatics. []
Q3: What about its reactivity with esters and lactones?
A3: this compound reacts with lithium salts of carboxylic esters and lactones possessing an α-methylene group. [] This reaction forms aci-nitroethylidene or aci-nitropropylidene derivatives, which can be converted to keto esters upon treatment with silica gel. []
Q4: How does the structure of this compound influence its reactivity?
A4: The presence of both an electron-donating dimethylamino group and an electron-withdrawing nitro group creates a push-pull system within the molecule. This electronic configuration significantly influences the chemical shifts of C-2 and 2-H, directly correlating with the enamine's reactivity. []
Q5: Are there any interesting spectroscopic features associated with this compound?
A5: Yes, 13C NMR studies reveal that the methyl groups in this compound are nonequivalent due to restricted rotation around the N–C-1 bond. [] This restriction is attributed to extensive delocalization caused by the push-pull system. [] Similar, though less pronounced, nonequivalence is observed in the corresponding pyrrolidino and morpholino enamines. []
Q6: Beyond nitroaromatics, what other interesting compounds can be synthesized using this compound?
A6: this compound can be used in the synthesis of (4-nitro-1,2,3-triazolyl)furoxans. [] This is achieved through a regioselective [3 + 2] cycloaddition reaction with 4-azidofuroxans under p-TSA catalysis. [] These resulting compounds have shown potential as NO donors in various concentrations, presenting opportunities for drug design and biomedical applications. []
Q7: What about reactions with phosphonium ylides?
A7: this compound reacts with phosphonium ylides resulting in a nitro-vinylation of the starting ylide. [] This reaction highlights the versatility of this compound in reacting with various nucleophilic species. []
Q8: Has the gas-phase reactivity of this compound been studied?
A8: Yes, studies using a multiphase kinetics model (KM-GAP) have investigated the gas-solid kinetics of this compound reacting with ozone. [] Interestingly, the presence of both the nitro and amino group in this compound seems to have counterbalancing effects on the reaction rate with ozone. []
Q9: What are some common synthetic routes to access this compound?
A9: this compound can be synthesized through several methods:
- Reaction of N,N-dimethylformamide diethyl acetal with nitromethane. []
- Reaction of the N,N-dimethylformamide-dimethyl sulfate complex with nitromethane. []
- Condensation of triethyl orthoformate with nitromethane in the presence of DMF. []
- Addition-elimination reaction of 1-nitro-2-phenylthioethylene with dimethylamine. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.